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Compound of Interest

Compound Name: L-Proline, 1-(aminocarbonyl)-

Cat. No.: B1618832

This guide provides essential, immediate safety and logistical information for the proper
disposal of L-Proline, 1-(aminocarbonyl)-, also known as N-carbamoyl-L-proline. Designed
for researchers, scientists, and drug development professionals, this document synthesizes
technical data with field-proven insights to ensure safe and compliant laboratory practices.

While a specific Safety Data Sheet (SDS) for L-Proline, 1-(aminocarbonyl)- is not readily
available, a thorough review of the parent compound, L-Proline, and similarly N-acylated
proline derivatives, such as Boc-L-proline, provides a strong basis for establishing safe
handling and disposal procedures. L-Proline itself is consistently classified as a non-hazardous
substance by multiple suppliers.[1][2][3][4] Similarly, derivatives like Boc-L-proline are also not
classified as hazardous under OSHA's Hazard Communication Standard.[5] This suggests that
the addition of an aminocarbonyl group is unlikely to confer significant hazards. However, it is a
fundamental principle of laboratory safety to treat all chemical substances with due care and to
handle them as potentially hazardous until their properties are fully understood.[2][6]

Therefore, the following procedures are based on the conservative assumption that L-Proline,
1-(aminocarbonyl)- is a non-hazardous chemical that should be handled using standard good
laboratory practices.

I. Hazard Identification and Personal Protective
Equipment (PPE)
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Although not formally classified as hazardous, some sources indicate that amino acids and

their derivatives may cause mild skin, eye, or respiratory irritation upon contact.[6][7] As a

precautionary measure, the following PPE is recommended when handling L-Proline, 1-

(aminocarbonyl)-:

Gloves: Wear chemical-resistant gloves.
Eye Protection: Use chemical safety goggles or a face shield.
Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: If creating aerosols or dust, a certified respirator should be used.[5]

Il. Quantitative Data Summary for Related Compounds

To provide context, the following table summarizes key physical and chemical properties of the

parent compound, L-Proline. These properties are crucial for its safe handling and disposal.

Property Value Source

Physical State Solid, Powder [Fisher Scientific SDS][4]

Appearance White [Cellseco MSDS][6]

Molecular Formula CsHsNO2 [Loba Chemie SDS][8]

Molecular Weight 115.13 g/mol [CDH Fine Chemical SDS][3]

Melting Point 225-233 °C (decomposes) [Cellseco MSDS, Benchchem
[61[°]

Solubility in Water High (1500 g/L at 20°C) [Cellseco MSDS][6]

pH 6-7 (at 115 g/l at 25 °C) [Benchchem][9]

lll. Step-by-Step Disposal Protocol

The cornerstone of proper chemical disposal is the adherence to local, state, and federal

regulations.[1][7] Always consult with your institution's Environmental Health and Safety (EHS)
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department for specific guidelines.[5] Never dispose of L-Proline, 1-(aminocarbonyl)- in the
regular trash or down the sanitary sewer without explicit approval from EHS.[5]

1. Waste Assessment:

Identify the Waste Stream: Determine if the waste is solid (e.g., unused powder,
contaminated weigh boats, gloves) or liquid (dissolved in a solvent).

Check for Contamination: Ascertain if the L-Proline, 1-(aminocarbonyl)- waste is mixed
with any hazardous materials. If so, the entire mixture must be treated as hazardous waste
according to the hazards of the other components.

. Solid Waste Disposal:

Unused or Surplus Material: Uncontaminated, solid L-Proline, 1-(aminocarbonyl)- should
be offered to a licensed disposal company.[3]

Contaminated Solids: Items such as gloves, filter paper, and weigh boats contaminated with
L-Proline, 1-(aminocarbonyl)- should be collected in a designated, clearly labeled, and
sealable container for non-hazardous solid chemical waste.[5][9]

. Liquid Waste Disposal:

Aqueous Solutions: Dilute aqueous solutions of L-Proline, 1-(aminocarbonyl)- may
potentially be suitable for sanitary sewer disposal with copious amounts of water, provided
the concentration is low and no other hazardous materials are present. However, this must
be confirmed with your institution's EHS department.[9]

Solutions in Hazardous Solvents: If L-Proline, 1-(aminocarbonyl)- is dissolved in a
hazardous solvent (e.g., organic solvents), the entire solution must be treated as hazardous
waste.[5] Collect the solution in a compatible, sealed, and properly labeled hazardous waste
container.

. Empty Container Disposal:

Decontamination: Triple-rinse empty containers that held L-Proline, 1-(aminocarbonyl)-
with a suitable solvent (e.g., water).[9]
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o Disposal: The rinsed container can typically be disposed of in the regular trash or recycling,
in accordance with institutional policies.[9]

IV. Spill Management

In the event of a spill:
o Ensure Proper PPE: Wear the recommended personal protective equipment.

o Contain the Spill: For solid spills, sweep up the material and place it in a suitable, closed
container for disposal.[3] Avoid generating dust.[1]

o Clean the Area: Wash the spill area thoroughly after the material has been collected.[6]

e Environmental Precautions: Do not allow the product to enter drains.[1][7]

V. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Proline, 1-(aminocarbonyl)- and associated materials.
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Disposal Decision Workflow for L-Proline, 1-(aminocarbonyl)-

Start: L-Proline, 1-(aminocarbonyl)-
Waste Generated

Assess Waste:
Solid, Liquid, or Contaminated?

Yes o (Liquid)

Is it dissolved in a
hazardous solvent?

Collect in a designated,

compatible solid waste container. 0 (Aqueous) Yes

Aqueous Solution

Treat as hazardous waste.
Follow solvent disposal protocol.

Consult Institutional EHS
for sewer disposal guidelines.

Collect in a designated,
compatible liquid waste container.

Store in designated Satellite
Accumulation Area (SAA)
with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Click to download full resolution via product page

Caption: Decision workflow for L-Proline, 1-(aminocarbonyl)- waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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